4-Tert-butoxy-2-cyclopropoxybenzoic acid

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-[(2-methylpropan-2-yl)oxy]benzoic acid
• InChI: InChI=1S/C14H18O4/c1-14(2,3)18-10-6-7-11(13(15)16)12(8-10)17-9-4-5-9/h6-9H,4-5H2,1-3H3,(H,15,16)
• InChI Key: TVZSNHMCCOOERQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=C(C=C1)C(=O)O)OC2CC2

Description

4-Tert-butoxy-2-cyclopropoxybenzoic acid is a substituted benzoic acid derivative featuring two distinct alkoxy substituents: a tert-butoxy group at the 4-position and a cyclopropoxy group at the 2-position. This compound is of interest in medicinal chemistry and materials science due to its structural complexity, which may influence solubility, metabolic stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Tert-butoxy-2-cyclopropoxybenzoic acid typically involves the following steps:

Formation of the Benzoic Acid Core: The benzoic acid core can be synthesized through the oxidation of toluene or other suitable aromatic precursors.

Introduction of the Tert-butoxy Group: The tert-butoxy group can be introduced via a nucleophilic substitution reaction using tert-butyl alcohol and an appropriate leaving group.

Introduction of the Cyclopropoxy Group: The cyclopropoxy group can be introduced through a cyclopropanation reaction, often using diazomethane or other cyclopropanating agents.

Industrial Production Methods

In an industrial setting, the production of 4-Tert-butoxy-2-cyclopropoxybenzoic acid may involve optimized reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

4-Tert-butoxy-2-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The benzoic acid core can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form alcohols or other reduced products.

Substitution: The tert-butoxy and cyclopropoxy groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols.

Scientific Research Applications

4-Tert-butoxy-2-cyclopropoxybenzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Tert-butoxy-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets and pathways. The tert-butoxy and cyclopropoxy groups may influence the compound’s reactivity and binding affinity to enzymes or receptors, thereby modulating biological activity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include other substituted benzoic acids with alkoxy or aryloxy groups. Below is a comparative analysis based on substituent effects and available data from structurally related compounds:

Table 1: Key Properties of 4-Tert-butoxy-2-cyclopropoxybenzoic Acid and Analogs

Compound Name	Substituents	Molecular Weight (g/mol)	Solubility (Predicted)	LogP (Estimated)	Key Features
4-Tert-butoxy-2-cyclopropoxybenzoic acid	4-tert-butoxy, 2-cyclopropoxy	~280.3	Low in water	~3.5	High steric bulk, dual alkoxy groups
4-((tert-Butoxycarbonyl)amino)butanoic acid	tert-butoxycarbonyl-amino	217.3	Moderate in polar solvents	~1.8	Carbamate-protected amine, enhanced stability
3-(4-Benzyloxy-phenyl)-2-(tert-butoxycarbonyl-methyl-amino)-propionic acid	Benzyloxy, tert-butoxycarbonyl	409.5	Low in water	~4.2	Aromatic and carbamate groups, lipophilic
2-Methoxybenzoic acid	2-methoxy	152.1	High in water	~1.3	Simple alkoxy substituent, high polarity

Key Observations:

Steric and Electronic Effects: The tert-butoxy group in 4-Tert-butoxy-2-cyclopropoxybenzoic acid contributes significantly to steric hindrance compared to smaller substituents like methoxy (as in 2-methoxybenzoic acid). This may reduce enzymatic degradation but also limit solubility in aqueous media .

Solubility and Lipophilicity: Dual alkoxy groups in the target compound likely result in lower water solubility compared to mono-substituted analogs (e.g., 2-methoxybenzoic acid). Its estimated LogP (~3.5) suggests moderate lipophilicity, similar to benzyloxy-containing compounds like 3-(4-benzyloxy-phenyl)-2-(tert-butoxycarbonyl-methyl-amino)-propionic acid .

Metabolic Stability: Bulky substituents like tert-butoxy are known to improve metabolic stability by shielding the aromatic core from oxidative enzymes. This is a shared feature with tert-butoxycarbonyl derivatives, which are widely used as protective groups in peptide synthesis .